N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide

• Molecular Formula: C18H17BrClNO3
• Molecular Weight: 410.7 g/mol
• IUPAC Name: N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide
• InChI: InChI=1S/C18H17BrClNO3/c1-11(21-18(22)12-5-2-3-6-15(12)20)13-9-16-17(10-14(13)19)24-8-4-7-23-16/h2-3,5-6,9-11H,4,7-8H2,1H3,(H,21,22)
• InChI Key: LXSUAUZEEUZGDD-UHFFFAOYSA-N
• SMILES: CC(C1=CC2=C(C=C1Br)OCCCO2)NC(=O)C3=CC=CC=C3Cl

Description

N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide, also known as BDB-108, is a chemical compound that has been of significant interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide is not fully understood. However, studies have shown that N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide inhibits the activity of several enzymes that are involved in cancer cell proliferation, including topoisomerase II and histone deacetylase. N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide has been shown to have several biochemical and physiological effects. Studies have shown that N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide can inhibit the growth of cancer cells and induce apoptosis in cancer cells. N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Additionally, N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide for lab experiments is its potent anti-cancer properties. N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide has been shown to inhibit the growth of several types of cancer cells, making it a promising candidate for cancer therapy. However, one of the limitations of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the study of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide. One of the significant future directions is the investigation of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide as a potential therapy for cancer. Studies have shown that N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide has potent anti-cancer properties, and further research is needed to determine its efficacy in treating various types of cancer. Another future direction is the investigation of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide as a potential therapy for neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, future research is needed to understand the mechanism of action of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide fully and to develop more efficient synthesis methods.
Conclusion
In conclusion, N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide is a chemical compound that has been of significant interest in scientific research due to its potential therapeutic applications. N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide has been investigated for its potential use in the treatment of cancer and neurological disorders such as Alzheimer's disease and Parkinson's disease. The synthesis method of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide is complex, and further research is needed to develop more efficient synthesis methods. Future research is needed to understand the mechanism of action of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide fully and to determine its efficacy in treating various diseases.

Synthesis Methods

The synthesis of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide involves several steps, including the reaction of 2,3-dihydrobenzofuran with 1,2-dibromoethane, followed by the reaction of the resulting compound with 2-chlorobenzoyl chloride. The final product is obtained through the reaction of the intermediate with 7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-amine. The synthesis method of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide has been investigated for its potential therapeutic applications in several scientific research studies. One of the significant applications of N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide is in the treatment of cancer. Studies have shown that N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide has potent anti-cancer properties and can induce apoptosis in cancer cells. N-[1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]-2-chlorobenzamide has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.